4-(3,6-Dimethyl-3-heptyl)phenol-3,5-d2

• IUPAC Name: 3,5-dideuterio-4-(3,6-dimethylheptan-3-yl)phenol
• InChI: InChI=1S/C15H24O/c1-5-15(4,11-10-12(2)3)13-6-8-14(16)9-7-13/h6-9,12,16H,5,10-11H2,1-4H3/i6D,7D
• InChI Key: BGLUSMSXKMBLFS-QFIQSOQBSA-N
• Canonical SMILES: CCC(C)(CCC(C)C)C1=CC=C(C=C1)O
• Isomeric SMILES: [2H]C1=CC(=CC(=C1C(C)(CC)CCC(C)C)[2H])O
• Molecular Formula: C15H24O
• DSSTOX Substance ID: DTXSID40746773
• Molecular Weight: 222.36 g/mol
• CAS RN: 1173020-19-3

Description

“4-(3,6-Dimethyl-3-heptyl)phenol-3,5-d2” is an isotopically labeled standard used for the analysis of mono and di-ethoxylates of nonylphenol (NP) and octylphenol (OP) in environmental samples. It is often used in techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

Molecular Structure Analysis

The empirical formula of “this compound” is C15D2H22O. The molecular weight is 222.36. The structure includes a phenol group with two deuterium atoms at the 3 and 5 positions.

Physical And Chemical Properties Analysis

The compound is typically available as a solution in acetone. It’s suitable for HPLC and GC techniques. The concentration of the standard solution is typically 1 μg/mL or 100 μg/mL.

Scientific Research Applications

Degradation and Environmental Impact

• Degradation by Sphingomonas TTNP3 : The degradation of 4-(3,6-Dimethyl-3-heptyl)phenol-3,5-d2 by the bacterium Sphingomonas TTNP3 was studied. This research highlighted the degradation process of this nonylphenol isomer and its role as an energy and carbon source for bacterial growth (Corvini et al., 2004).
• Environmental Behavior : The synthesis of a branched isomer of nonylphenol, 4-(3,6-Dimethyl-3-heptyl)phenol, was performed to determine its physicochemical properties like water solubility and vapor pressure. These properties are crucial for predicting the compound's behavior in aquatic ecosystems (Lalah et al., 2001).

Metabolism and Biochemical Interactions

• Metabolite Identification in Soil/Sewage Sludge : Study on the sorption, desorption, and degradation of this nonylphenol isomer in soil/sewage sludge mixtures, revealing insights into its environmental fate and novel metabolic pathways (Telscher et al., 2005).
• Human and Rat Liver Microsomes Study : Investigations into the metabolites of 4-(3,6-Dimethyl-3-heptyl)phenol formed by human and rat liver microsomes, contributing to understanding its metabolic fate in mammalian species (Ye et al., 2007).

Synthesis and Characterization

• Synthesis for Metabolism and Sorption Studies : The synthesis of this compound was conducted for application in metabolism and sorption studies, highlighting its significance in environmental and biochemical research (Vinken et al., 2002).
• Synthesis of Branched Isomer : A detailed methodology for the synthesis of a branched isomer of nonylphenol, demonstrating the compound's importance in environmental and toxicological studies (Rong, 2008).

Safety and Hazards

The compound is classified as Eye Irritant 2, Flammable Liquid 2, and STOT SE 3. It has hazard statements H225, H319, and H336. Precautionary measures include avoiding exposure, wearing protective gloves, and using in a well-ventilated area.

Future Directions

The future directions of “4-(3,6-Dimethyl-3-heptyl)phenol-3,5-d2” could involve its continued use as an analytical standard in environmental sample analysis. As our understanding and techniques in analytical chemistry advance, it may find new applications or methods of analysis.